Cas no 863118-49-4 (6-(trifluoromethyl)-1-benzothiophene-2-carbaldehyde)

6-(trifluoromethyl)-1-benzothiophene-2-carbaldehyde structure
863118-49-4 structure
Product Name:6-(trifluoromethyl)-1-benzothiophene-2-carbaldehyde
CAS No:863118-49-4
MF:C10H5F3OS
MW:230.206311941147
MDL:MFCD11840979
CID:2145396
PubChem ID:40148031
Update Time:2025-04-21

6-(trifluoromethyl)-1-benzothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(trifluoromethyl)benzo[b]thiophene-2-carbaldehyde
    • 6-(Trifluoromethyl)-1-benzothiophene-2-carbaldehyde
    • DB-296382
    • MFCD11840979
    • 6-(Trifluoromethyl)benzothiophene-2-carbaldehyde
    • SCHEMBL3608675
    • CS-0360925
    • AD-0775
    • AKOS005071657
    • 863118-49-4
    • 6-(trifluoromethyl)-1-benzothiophene-2-carbaldehyde
    • MDL: MFCD11840979
    • Inchi: 1S/C10H5F3OS/c11-10(12,13)7-2-1-6-3-8(5-14)15-9(6)4-7/h1-5H
    • InChI Key: GFKKYNVBFYVYIA-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=CC2C=CC(C(F)(F)F)=CC1=2

Computed Properties

  • Exact Mass: 230.00132044g/mol
  • Monoisotopic Mass: 230.00132044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.3Ų

6-(trifluoromethyl)-1-benzothiophene-2-carbaldehyde Security Information

  • Storage Condition:Sealed in dry,2-8°C

6-(trifluoromethyl)-1-benzothiophene-2-carbaldehyde Pricemore >>

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